Cas no 1142095-74-6 (4-[6-amino-5-bromo-2-(4-cyanoanilino)pyrimidin-4-yl]oxy-2,6-dideuterio-3,5-bis(trideuteriomethyl)benzonitrile)

• Product Name: 4-[6-amino-5-bromo-2-(4-cyanoanilino)pyrimidin-4-yl]oxy-2,6-dideuterio-3,5-bis(trideuteriomethyl)benzonitrile
• CAS No: 1142095-74-6
• MF: C₂₀H₁₅BrN₆O
• MW: 443.32599568367
• CID: 1069946
• Update Time: 2023-04-05

4-[6-amino-5-bromo-2-(4-cyanoanilino)pyrimidin-4-yl]oxy-2,6-dideuterio-3,5-bis(trideuteriomethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• [2H8]-Etravirine
• 4-[6-amino-5-bromo-2-(4-cyanoanilino)pyrimidin-4-yl]oxy-2,6-dideuterio-3,5-bis(trideuteriomethyl)benzonitrile

• Inchi： 1S/C20H15BrN6O/c1-11-7-14(10-23)8-12(2)17(11)28-19-16(21)18(24)26-20(27-19)25-15-5-3-13(9-22)4-6-15/h3-8H,1-2H3,(H3,24,25,26,27)/i1D3,2D3,7D,8D
• InChI Key： PYGWGZALEOIKDF-SKJDFIQESA-N
• SMILES： C(#N)C1=C([2H])C(C([2H])([2H])[2H])=C(OC2C(Br)=C(N)N=C(NC3=CC=C(C#N)C=C3)N=2)C(C([2H])([2H])[2H])=C1[2H]